1. Home
  2. Product
  3. (6Z)-5-IMINO-6-[(3-METHOXY-4-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHOXY}PHENYL)METHYLIDENE]-2-METHYL-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE
(6Z)-5-IMINO-6-[(3-METHOXY-4-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHOXY}PHENYL)METHYLIDENE]-2-METHYL-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE (6Z)-5-IMINO-6-[(3-METHOXY-4-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHOXY}PHENYL)METHYLIDENE]-2-METHYL-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE
Brand Name: Vulcanchem
CAS No.:
VCID: VC1046397
InChI: InChI=1S/C26H26N4O5S/c1-5-6-17-7-9-20(22(14-17)32-3)34-11-12-35-21-10-8-18(15-23(21)33-4)13-19-24(27)30-26(28-25(19)31)36-16(2)29-30/h5,7-10,13-15,27H,1,6,11-12H2,2-4H3/b19-13-,27-24?
SMILES: CC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCCOC4=C(C=C(C=C4)CC=C)OC)OC)C(=O)N=C2S1
Molecular Formula: C26H26N4O5S
Molecular Weight: 506.6 g/mol

(6Z)-5-IMINO-6-[(3-METHOXY-4-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHOXY}PHENYL)METHYLIDENE]-2-METHYL-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE

CAS No.:

Cat. No.: VC1046397

Molecular Formula: C26H26N4O5S

Molecular Weight: 506.6 g/mol

* For research use only. Not for human or veterinary use.

(6Z)-5-IMINO-6-[(3-METHOXY-4-{2-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]ETHOXY}PHENYL)METHYLIDENE]-2-METHYL-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE -

Specification

Molecular Formula C26H26N4O5S
Molecular Weight 506.6 g/mol
IUPAC Name (6Z)-5-imino-6-[[3-methoxy-4-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-2-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C26H26N4O5S/c1-5-6-17-7-9-20(22(14-17)32-3)34-11-12-35-21-10-8-18(15-23(21)33-4)13-19-24(27)30-26(28-25(19)31)36-16(2)29-30/h5,7-10,13-15,27H,1,6,11-12H2,2-4H3/b19-13-,27-24?
Standard InChI Key PANXBQFUEGJWFE-XJEZJLPISA-N
Isomeric SMILES CC1=NN2C(=N)/C(=C/C3=CC(=C(C=C3)OCCOC4=C(C=C(C=C4)CC=C)OC)OC)/C(=O)N=C2S1
SMILES CC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCCOC4=C(C=C(C=C4)CC=C)OC)OC)C(=O)N=C2S1
Canonical SMILES CC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCCOC4=C(C=C(C=C4)CC=C)OC)OC)C(=O)N=C2S1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19